Cas no 1783351-83-6 (1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER)

• Product Name: 1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER
• CAS No: 1783351-83-6
• MF: C₁₃H₂₂N₂O₂
• MW: 238.325983524323
• CID: 6078762
• PubChem ID: 84069221
• Update Time: 2025-05-20

1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 3-(1-cyanoethyl)-, 1,1-dimethylethyl ester
• EN300-1880560
• 1783351-83-6
• tert-butyl 3-(1-cyanoethyl)piperidine-1-carboxylate
• 1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER

• Inchi： 1S/C13H22N2O2/c1-10(8-14)11-6-5-7-15(9-11)12(16)17-13(2,3)4/h10-11H,5-7,9H2,1-4H3
• InChI Key： SXDILWDIVGKYDH-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C(C#N)C)C1

Computed Properties

• Exact Mass: 238.168127949g/mol
• Monoisotopic Mass: 238.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 352.9±15.0 °C(Predicted)
• pka: -1.98±0.40(Predicted)

Additional information on 1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER

Recent Advances in the Study of 1-PIPERIDINECARBOXYLIC ACID, 3-(1-CYANOETHYL)-, 1,2-DIMETHYLETHYL ESTER (CAS: 1783351-83-6)

The compound 1-Piperidinecarboxylic acid, 3-(1-cyanoethyl)-, 1,2-dimethylethyl ester (CAS: 1783351-83-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine backbone and cyanoethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules.

One of the key areas of research has been the optimization of synthetic routes for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves both the efficiency and scalability of production. The method involves a multi-step reaction sequence that ensures high purity and yield, making it suitable for industrial-scale applications. This advancement is particularly significant given the compound's role as an intermediate in the synthesis of more complex pharmaceutical agents.

Pharmacological investigations have revealed that 1-Piperidinecarboxylic acid, 3-(1-cyanoethyl)-, 1,2-dimethylethyl ester exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. In vitro studies have demonstrated its ability to cross the blood-brain barrier, a critical factor for its potential use in treating conditions such as Alzheimer's and Parkinson's diseases. These findings were highlighted in a recent paper in Bioorganic & Medicinal Chemistry Letters, which also discussed the compound's favorable safety profile in preliminary toxicity studies.

Another promising avenue of research involves the use of this compound as a precursor in the development of novel anticancer agents. Researchers have modified its structure to create derivatives that show enhanced activity against specific cancer cell lines. A study in the European Journal of Medicinal Chemistry (2024) reported that certain derivatives exhibited potent cytotoxicity against breast and lung cancer cells, with minimal effects on healthy cells. These results suggest that further optimization could lead to the development of highly selective anticancer drugs.

In conclusion, 1-Piperidinecarboxylic acid, 3-(1-cyanoethyl)-, 1,2-dimethylethyl ester (CAS: 1783351-83-6) represents a versatile and valuable compound in the field of medicinal chemistry. Its potential applications span from neurodegenerative disease treatment to anticancer therapy, supported by recent advancements in synthesis and pharmacological evaluation. Future research should focus on further elucidating its mechanism of action and exploring its utility in combination therapies.